Cas no 2704344-75-0 (Tert-butyl 3,6-diazabicyclo[3.2.2]nonane-3-carboxylate hydrochloride)

• Product Name: Tert-butyl 3,6-diazabicyclo[3.2.2]nonane-3-carboxylate hydrochloride
• CAS No: 2704344-75-0
• MF: C₁₂H₂₃ClN₂O₂
• MW: 262.776222467422
• CID: 5453018
• PubChem ID: 138454833
• Update Time: 2025-11-01

Tert-butyl 3,6-diazabicyclo[3.2.2]nonane-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,6-Diazabicyclo[3.2.2]nonane-3-carboxylic acid, 1,1-dimethylethyl ester, hydrochloride (1:1)
• EN300-37083925
• tert-butyl 3,6-diazabicyclo[3.2.2]nonane-3-carboxylate hydrochloride
• Z3064472456
• 2704344-75-0
• Tert-butyl 3,6-diazabicyclo[3.2.2]nonane-3-carboxylate hydrochloride

• Inchi： 1S/C12H22N2O2.ClH/c1-12(2,3)16-11(15)14-7-9-4-5-10(8-14)13-6-9;/h9-10,13H,4-8H2,1-3H3;1H
• InChI Key： NLBLXZTXBHYFCH-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CC2CCC(C1)CN2)=O

Computed Properties

• Exact Mass: 262.1448057g/mol
• Monoisotopic Mass: 262.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Additional information on Tert-butyl 3,6-diazabicyclo[3.2.2]nonane-3-carboxylate hydrochloride

Introduction to Tert-butyl 3,6-diazabicyclo[3.2.2]nonane-3-carboxylate Hydrochloride (CAS No. 2704344-75-0)

Tert-butyl 3,6-diazabicyclo[3.2.2]nonane-3-carboxylate hydrochloride (CAS No. 2704344-75-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique bicyclic structure and functional groups, presents a promising candidate for various biochemical applications.

The molecular structure of Tert-butyl 3,6-diazabicyclo[3.2.2]nonane-3-carboxylate hydrochloride incorporates a bicyclic framework with two nitrogen atoms, which are crucial for its potential biological activity. The presence of the tert-butyl group enhances the stability of the molecule, making it more suitable for industrial and laboratory applications. Additionally, the carboxylate and hydrochloride salts contribute to its solubility and reactivity, which are essential properties for drug formulation and synthesis.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways with high specificity and efficacy. Tert-butyl 3,6-diazabicyclo[3.2.2]nonane-3-carboxylate hydrochloride has emerged as a compound of interest due to its potential role in inhibiting certain enzymes and receptors involved in various diseases. Its unique structural features make it a versatile scaffold for further chemical modifications, enabling the design of more targeted therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that molecules with similar bicyclic structures can interact with neurotransmitter receptors, potentially leading to new treatments for conditions such as Alzheimer's disease and Parkinson's disease. The nitrogen atoms in the bicyclic core of Tert-butyl 3,6-diazabicyclo[3.2.2]nonane-3-carboxylate hydrochloride are particularly important for binding to these receptors, suggesting that this compound may have a significant impact on neurological research.

Furthermore, the compound's stability and solubility make it an attractive candidate for drug delivery systems. Researchers are exploring ways to incorporate Tert-butyl 3,6-diazabicyclo[3.2.2]nonane-3-carboxylate hydrochloride into nanoparticles and other advanced delivery mechanisms to enhance its bioavailability and therapeutic efficacy. These advancements could lead to more effective treatments with fewer side effects.

The pharmaceutical industry is continually seeking innovative compounds that can address unmet medical needs. Tert-butyl 3,6-diazabicyclo[3.2.2]nonane-3-carboxylate hydrochloride, with its unique structural and functional properties, represents a significant step forward in this pursuit. Its potential applications in treating neurological disorders, coupled with its stability and solubility, make it a compound worth further investigation.

As research progresses, it is expected that more derivatives and analogs of Tert-butyl 3,6-diazabicyclo[3.2.2]nonane-3-carboxylate hydrochloride will be developed, expanding its therapeutic potential even further. The compound's versatility as a scaffold for chemical modifications ensures that it will remain a valuable asset in the pharmaceutical arsenal for years to come.

In conclusion, Tert-butyl 3,6-diazabicyclo[3.2.2]nonane-3-carboxylate hydrochloride (CAS No. 2704344-75-0) is a promising compound with significant potential in the field of pharmaceutical research and development. Its unique structure, stability, and solubility make it an ideal candidate for further exploration in drug design and delivery systems.